Cas no 2266594-90-3 (tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate)

• Product Name: tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate
• CAS No: 2266594-90-3
• MF: C₁₅H₂₆N₂O₃
• MW: 282.378544330597
• CID: 5194429
• Update Time: 2025-10-20

tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate

• Inchi： 1S/C15H26N2O3/c1-10(18)16-8-7-11-9-17(15(5,6)12(11)16)13(19)20-14(2,3)4/h11-12H,7-9H2,1-6H3
• InChI Key： DHVUSFQEZGWATD-UHFFFAOYSA-N
• SMILES： N1(C(C)=O)CCC2CN(C(OC(C)(C)C)=O)C(C)(C)C12

Additional information on tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate

Research Brief on tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS: 2266594-90-3)

The compound tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate (CAS: 2266594-90-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthetic utility, pharmacological relevance, and emerging applications in drug discovery.

Recent studies have highlighted the structural uniqueness of tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate, which features a fused pyrrolidine-pyrrole scaffold. This scaffold is increasingly recognized for its role in modulating biological targets, particularly in the context of central nervous system (CNS) disorders and infectious diseases. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of novel sigma-1 receptor ligands, which show promise in treating neuropathic pain and neurodegenerative conditions.

From a synthetic chemistry perspective, the compound's tert-butyloxycarbonyl (Boc) and acetyl protecting groups offer strategic advantages in multi-step syntheses. Researchers at the University of Cambridge recently developed an optimized route for its production with improved yield (82%) and purity (>99%), as detailed in Organic Process Research & Development. The methodology employs a stereoselective cyclization strategy that preserves the compound's chiral integrity, making it particularly valuable for enantioselective drug development.

In pharmacological studies, derivatives of this scaffold have shown interesting activity profiles. A 2024 structure-activity relationship (SAR) study published in Bioorganic & Medicinal Chemistry Letters revealed that modifications at the 1-acetyl position can significantly alter binding affinity to G-protein coupled receptors (GPCRs). The 6,6-dimethyl configuration appears to confer metabolic stability, as evidenced by in vitro microsomal stability assays conducted by Pfizer's medicinal chemistry team.

Emerging applications in radiopharmaceuticals have also been reported. The compound's nitrogen-rich structure makes it suitable for 18F-labeling, with recent PET imaging studies (Nature Communications, 2024) demonstrating its potential as a precursor for neuroimaging probes. This development opens new avenues for diagnosing and monitoring CNS pathologies.

In conclusion, tert-Butyl 1-acetyl-6,6-dimethylhexahydropyrrolo[3,4-b]pyrrole-5(1H)-carboxylate represents a chemically versatile and biologically relevant scaffold with growing importance in medicinal chemistry. Its applications span from traditional small molecule drug discovery to cutting-edge diagnostic imaging, warranting continued investigation. Future research directions may include exploration of its utility in PROTAC design and as a building block for RNA-targeting small molecules.